Cas no 13059-89-7 (Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro-)
13059-89-7 structure
Product Name:Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro-
CAS No:13059-89-7
MF:C10H13N3O4
MW:239.227922201157
CID:231988
PubChem ID:260940
Update Time:2025-04-19
Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro-
- N-tert-Butyl-2,4-dinitroaniline
- NSC92782
- Q63392350
- N-TERT-BUTYL-2,4-DINITROBENZENAMINE
- TERT-BUTYL-(2,4-DINITRO-PHENYL)-AMINE
- AKOS002844092
- N-(2,4-dinitrophenyl)-t-butylamine
- 13059-89-7
- DTXSID10293880
- SCHEMBL15257085
- NSC-92782
-
- Inchi: 1S/C10H13N3O4/c1-10(2,3)11-8-5-4-7(12(14)15)6-9(8)13(16)17/h4-6,11H,1-3H3
- InChI Key: CLAAAWAMIUWEGS-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1NC(C)(C)C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 239.09069
- Monoisotopic Mass: 239.090606
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 104
Experimental Properties
- Density: 1.313
- Boiling Point: 370.1°Cat760mmHg
- Flash Point: 177.6°C
- Refractive Index: 1.606
- PSA: 98.31
Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
13059-89-7 (Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro-) Related Products
- 3846-50-2(N-ethyl-2,4-dinitroaniline)
- 10112-15-9(N-ethyl-2-nitroaniline)
- 25186-42-9(N-Isopropyl-2-nitroaniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent